Cas no 924859-11-0 (<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester)

• Product Name: <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester
• CAS No: 924859-11-0
• MF: C₁₅H₁₇NO₆
• MW: 307.298584699631
• CID: 3155199
• PubChem ID: 16767315
• Update Time: 2025-06-14

<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester
• ETHYL 5-[(7-METHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYL]-4,5-DIHYDRO-1,2-OXAZOLE-3-CARBOXYLATE
• Ethyl 5-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydroisoxazole-3-carboxylate
• ethyl 5-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate
• Ethyl 4,5-dihydro-5-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-3-isoxazolecarboxylate
• 924859-11-0
• AKOS005604990
• STK693384
• DTXSID601130440
• CHEMBL3446088
• Ethyl 5-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-3-isoxazolecarboxylate

• Inchi： 1S/C15H17NO6/c1-3-19-15(17)11-7-10(22-16-11)4-9-5-12(18-2)14-13(6-9)20-8-21-14/h5-6,10H,3-4,7-8H2,1-2H3
• InChI Key： HUMMKHNPPXHGPO-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OCC)=N1)CC1=CC(=C2C(=C1)OCO2)OC

Computed Properties

• Exact Mass: 307.10558726Da
• Monoisotopic Mass: 307.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester

Comprehensive Analysis of 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester (CAS No. 924859-11-0)

The compound 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester (CAS No. 924859-11-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzo[1,3]dioxole moiety and an isoxazole ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This ester derivative is particularly notable for its potential applications in drug discovery, where its methoxy and ester functional groups offer versatile reactivity for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester has surged due to their role in developing new therapeutics. Researchers are increasingly focusing on bioactive isoxazole derivatives, as they exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the benzo[1,3]dioxole group in this compound further enhances its potential, as this scaffold is known for its ability to improve drug bioavailability and metabolic stability.

The synthesis of CAS No. 924859-11-0 involves multi-step organic reactions, often starting from readily available precursors like piperonal or vanillin. The incorporation of the ethyl ester group is a critical step, as it provides a handle for further derivatization, making the compound a valuable intermediate in medicinal chemistry. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such compounds to reduce environmental impact, aligning with the growing trend of sustainable pharmaceutical development.

From an analytical perspective, 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the purity and structural integrity of the compound, which is crucial for its application in high-value research. The compound's UV-Vis absorption properties are also of interest, particularly in studies exploring its potential as a fluorescent probe or photosensitizer.

In the context of current research trends, CAS No. 924859-11-0 is being investigated for its role in targeted drug delivery systems. Its structural features make it a candidate for conjugation with nanoparticles or other carriers, enabling precise delivery of therapeutic agents. This aligns with the broader focus on personalized medicine, where compounds with modular designs are highly sought after. Additionally, the rise of AI-driven drug discovery has highlighted the importance of such molecules, as they can serve as building blocks for virtual screening and machine learning-based optimization.

Another area of interest is the compound's potential in agrochemical applications. The isoxazole ring is a common motif in pesticides and herbicides, and the benzo[1,3]dioxole group may contribute to enhanced activity or reduced toxicity. As the agricultural industry seeks safer and more effective solutions, compounds like 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester are gaining attention for their innovative chemical profiles.

In summary, 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester (CAS No. 924859-11-0) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features, combined with the growing demand for heterocyclic scaffolds and sustainable chemistry, position it as a valuable tool for scientists exploring next-generation therapeutics and crop protection solutions. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.